Cas no 131105-89-0 (2-amino-4-fluorobenzene-1-thiol)

2-amino-4-fluorobenzene-1-thiol structure

131105-89-0 structure

Product Name:2-amino-4-fluorobenzene-1-thiol

CAS No:131105-89-0

Molecular Formula:C₆H₆NFS

Molecular Weight:143.18194

CID:1227687

PubChem ID:11105480

2-amino-4-fluorobenzene-1-thiol Properties

Names and Identifiers

- Benzenethiol, 2-amino-4-fluoro-
- 2-amino-4-fluorobenzenethiol
- DTXSID10455300
- C90392
- EN300-40434
- SCHEMBL104399
- 131105-89-0
- MAOTUJPKBAIACF-UHFFFAOYSA-N
- DB-181990
- 2-amino-4-fluorobenzene-1-thiol
- AB54821
- 2-amino-4-fluoro-benzenethiol
- MFCD09909741
- InChIKey： MAOTUJPKBAIACF-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H6FNS/c7-4-1-2-6(9)5(8)3-4/h1-3,9H,8H2
- SMILES： C1=CC(=C(C=C1F)N)S

Computed Properties

Exact Mass: 143.02058
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 143.02049853g/mol
Heavy Atom Count: 9
Complexity: 99.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 27Å²

Experimental Properties

PSA: 26.02

2-amino-4-fluorobenzene-1-thiol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00811G-50mg	Benzenethiol, 2-amino-4-fluoro-	131105-89-0	94%	50mg	$222.00
abcr	AB104122-250mg	2-Amino-4-fluorobenzenethiol, 90%; .	131105-89-0	90%	250mg	€482.50
Ambeed	A432412-1g	2-Amino-4-fluorobenzenethiol	131105-89-0	95%	1g	$1026.0	2025-03-01
Enamine	EN300-40434-0.05g	2-amino-4-fluorobenzene-1-thiol	131105-89-0	94%	0.05g	$135.0
TRC	A632698-10mg	2-amino-4-fluorobenzene-1-thiol	131105-89-0		10mg	$ 50.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1768088-100mg	2-Amino-4-fluorobenzenethiol	131105-89-0	98%	100mg	￥1585.00

2-amino-4-fluorobenzene-1-thiol Related Literature

1. Scalable synthesis of hydroxyl-functionalized boron nanosheets for high ion-conductive solid-state electrolyte applications†

Chengjie Cai,Fei Xiong,Mengwei Dong,Yaquan Tao,Jinxin Xiong,Chunyuan Song,Jie Chao,Pan Li,Xiao Huang,Shaozhou Li Chem. Commun., 2022,58, 5586-5589
2. The effect of methacrylic acid in smooth coatings on dTHP1 and HUVEC gene expression†‡

Laura A. Wells Biomater. Sci., 2014,2, 1768-1778
3. A hierarchical bulky ZSM-5 zeolite synthesized via glycerol-mediated crystallization using a mesoporous steam-treated dry gel as the precursor†

Zhongyan Deng,Yicheng Zhang,Jingwei Zheng,Kake Zhu,Xinggui Zhou New J. Chem., 2015,39, 7777-7780
4. CnTAB/polystyrene sulfonate mixtures at air–water interfaces: effects of alkyl chain length on surface activity and charging state†

Felix Schulze-Zachau,Björn Braunschweig Phys. Chem. Chem. Phys., 2019,21, 7847-7856
5. Biochemical

Analyst, 1932,57, 663-664
6. Molecular dynamic simulation for thermal decomposition of RDX with nano-AlH3 particles†

Cui-Fang Li,Zheng Mei,Feng-Qi Zhao,Si-Yu Xu,Xue-Hai Ju Phys. Chem. Chem. Phys., 2018,20, 14192-14199
7. A cell chip for sequential imaging of individual non-adherent live cells reveals transients and oscillations†

Yael S. Schiffenbauer,Yael Kalma,Ella Trubniykov,Orit Gal-Garber,Lilach Weisz,Asaf Halamish,Michael Sister,Gideon Berke Lab Chip, 2009,9, 2965-2972
8. Indacenodithiophene: a promising building block for high performance polymer solar cells

Yongxi Li,Minchao Gu,Zhe Pan,Bin Zhang,Xutong Yang,Junwei Gu,Yu Chen J. Mater. Chem. A, 2017,5, 10798-10814
9. Inside front cover

Chem. Commun., 2006, 1678-1678
10. Maximum bonding fragment orbitals for deciphering complex chemical interactions†

Phys. Chem. Chem. Phys., 2018,20, 13792-13809

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

131105-89-0 (2-amino-4-fluorobenzene-1-thiol) Related Products

33264-82-3(2-amino-5-fluorothiophenol)

Recommended suppliers

Amadis Chemical Company Limited

(CAS:131105-89-0)2-amino-4-fluorobenzene-1-thiol

Purity:99%

Quantity:1g

Price($):816.0